Ethyl 4-(1-methyl-2-oxoethyl)-3-nitrobenzoate

• Molecular Formula: C12H13NO5
• Molecular Weight: 251.23 g/mol
• IUPAC Name: ethyl 3-nitro-4-(1-oxopropan-2-yl)benzoate
• InChI: InChI=1S/C12H13NO5/c1-3-18-12(15)9-4-5-10(8(2)7-14)11(6-9)13(16)17/h4-8H,3H2,1-2H3
• InChI Key: KWNYZWNGMGEJJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)C(C)C=O)[N+](=O)[O-]

Description

Ethyl 4-(1-methyl-2-oxoethyl)-3-nitrobenzoate is a useful research compound. Its molecular formula is C12H13NO5 and its molecular weight is 251.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium bicarbonate (318 mg) was added to the mixture of ethyl 3-nitro-4-(2-oxoethyl)benzoate (401 mg) and MeI (426 mg) in DMF (5 ml), stirred for over night at r.t., diluted with ethyl acetate, washed with water and saturated saline water in that order, and dried with sodium sulfate. This was filtered, concentrated, and purified through silica gel column (hexane/ethyl acetate) to give title compound (227 mg) as a colorless oil.